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Compound of Interest

Compound Name: Irbesartan impurity 14-d4

Cat. No.: B15141488 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical aspect of laboratory operations. This guide

provides essential, step-by-step procedures for the proper disposal of Irbesartan impurity 14-
d4, a deuterated impurity standard used in pharmaceutical analysis.

Irbesartan impurity 14 is chemically identified as 4'-(azidomethyl)-[1,1'-biphenyl]-2-carbonitrile.

The "-d4" designation indicates that four hydrogen atoms in the molecule have been replaced

with deuterium. While this isotopic labeling is crucial for its use in analytical studies, it does not

significantly alter the chemical's fundamental hazardous properties for disposal purposes in a

laboratory setting.

Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the material's Safety Data

Sheet (SDS). Although a specific SDS for the deuterated form may not be readily available, the

SDS for the non-deuterated Irbesartan Impurity 14 provides valuable safety information. Based

on available documentation, Irbesartan Impurity 14 is not classified as a dangerous good for

transport, suggesting a low hazard profile. However, standard laboratory safety protocols

should always be followed.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Safety glasses or goggles are essential to protect against accidental

splashes.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

Body Protection: A lab coat or other protective clothing is required.

Quantitative Data Summary
Due to the nature of this compound as a laboratory reference standard, extensive quantitative

data regarding its environmental impact or disposal parameters is not widely published. The

following table summarizes the key identification information.

Parameter Value

Chemical Name 4'-(azidomethyl)-[1,1'-biphenyl]-2-carbonitrile-d4

Common Name Irbesartan Impurity 14-d4

Molecular Formula C₁₄H₆D₄N₄

CAS Number
Not available for the deuterated form (133690-

91-2 for non-deuterated)

Step-by-Step Disposal Protocol
The disposal of Irbesartan impurity 14-d4 should be conducted in accordance with all

applicable federal, state, and local environmental regulations. The following protocol provides a

general framework for its safe disposal.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for "Irbesartan Impurity 14-d4" and its

associated contaminated materials (e.g., pipette tips, vials).

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Small Quantities (Milligram Scale):

For trace amounts, such as residues in vials or on analytical equipment, decontaminate the

items with a suitable solvent (e.g., methanol or acetonitrile).
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Collect the solvent rinse as chemical waste.

The decontaminated glassware can then be washed and reused or disposed of as non-

hazardous waste, in accordance with institutional policies.

3. Bulk Quantities:

If you have larger quantities of the solid material or concentrated solutions, they must be

disposed of as chemical waste.

Ensure the waste container is securely sealed and properly labeled with the full chemical

name and an approximate concentration and quantity.

4. Contacting a Licensed Waste Disposal Contractor:

All chemical waste, including Irbesartan impurity 14-d4, must be disposed of through your

institution's designated hazardous waste management program.

Contact your EHS office to schedule a pickup of the waste. They will ensure it is transported

to a licensed facility for proper treatment and disposal, which typically involves incineration.

5. Documentation:

Maintain accurate records of the amount of Irbesartan impurity 14-d4 disposed of and the

date of disposal. This documentation is crucial for regulatory compliance and waste tracking.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Irbesartan
Impurity 14-d4.
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Disposal workflow for Irbesartan impurity 14-d4.
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To cite this document: BenchChem. [Proper Disposal of Irbesartan Impurity 14-d4: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141488#irbesartan-impurity-14-d4-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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